2-(2,4-Dichlorophenoxy)ethanol

• IUPAC Name: 2-(2,4-dichlorophenoxy)ethanol
• InChI: InChI=1S/C8H8Cl2O2/c9-6-1-2-8(7(10)5-6)12-4-3-11/h1-2,5,11H,3-4H2
• InChI Key: PCCMNBRZMKANQD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)OCCO
• Molecular Formula: C8H8Cl2O2
• DSSTOX Substance ID: DTXSID70870474
• Molecular Weight: 207.05 g/mol
• CAS RN: 120-67-2, 14866-28-5

Description

2-(2,4-Dichlorophenoxy)ethanol is a phenethyl alcohol derivative. It is a clear colorless liquid. It is similar in structure to 2,4-D and is used to kill annual and perennial broadleaf weeds.

Synthesis Analysis

The synthesis of 2-(2,4-Dichlorophenoxy)ethanol has been investigated in various studies. For instance, it has been synthesized in two forms, raw and pure products, which were analyzed by FTIR spectroscopy, 1 H-NMR and 13 C-NMR spectroscopy, elemental analysis, gas chromatography, mass spectrometry and high-performance liquid chromatography.

Molecular Structure Analysis

The molecular formula of 2-(2,4-Dichlorophenoxy)ethanol is C8H8Cl2O2. Its molecular weight is 207.05 g/mol.

Chemical Reactions Analysis

The chemical reactions involving 2-(2,4-Dichlorophenoxy)ethanol have been studied. For example, its selective electrocatalytic dehalogenation over Pd-loaded felt cathode has been investigated.

Physical And Chemical Properties Analysis

2-(2,4-Dichlorophenoxy)ethanol has a molecular weight of 207.05 g/mol. It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 2. It also has a rotatable bond count of 3.

Scientific Research Applications

Chemical Analysis

. It is often used in chemical analysis due to its unique properties. . .

Electrocatalysis

. This aligns with the imperative for sustainable energy solutions. .

Solvent in Electrocatalyst Synthesis

. The unique properties of “2-(2,4-Dichlorophenoxy)ethanol” make it an excellent choice for this application.

Research in Green Chemistry

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Toxicology Studies

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Spectroscopy

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Safety And Hazards

2-(2,4-Dichlorophenoxy)ethanol is classified as having acute toxicity (Category 4, Oral), skin irritation (Category 2), serious eye damage (Category 1), and specific target organ toxicity (single exposure, Category 3). It is harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation.

Synthesis routes and methods

Procedure details

To a solution of 2,4-dichlorophenoxy acetic acid (15.0 g) in tetrahydrofuran (300 mL) was added dropwise 1.0M borane-tetrahydrofuran complex/tetrahydrofuran solution (96 mL) under ice-cooling over 1.5 hours. The reaction solution was stirred at room temperature for 22 hours. After the reaction solution was concentrated, the residue was diluted with saturated aqueous ammonium chloride solution and ethyl acetate. The organic layer was washed with saturated ammonium chloride, saturated aqueous sodium hydrogencarbonate solution (×2) and saturated ammonium chloride, dried over anhydrous sodium sulfate and then concentrated, to give the title compound as a colorless oil (14 g).

Q & A

Q1: How does 2-(2,4-dichlorophenoxy)ethanol relate to plant growth regulation?

A1: Research suggests that 2-(2,4-dichlorophenoxy)ethanol is a metabolite of 2,4-dichlorophenoxyethylamine (2,4-D ethylamine), a compound structurally similar to the plant growth regulator 2,4-D (2,4-dichlorophenoxyacetic acid). Studies indicate that treating plant tissues with 2,4-D ethylamine leads to the formation of 2-(2,4-dichlorophenoxy)ethanol, along with 2,4-dichlorophenol and 2,4-D acetaldehyde. [] Interestingly, 2-(2,4-dichlorophenoxy)ethanol, like its precursor 2,4-D ethylamine and 2,4-D itself, can induce epinasty (downward bending of leaves) in various plant species. [] This suggests a potential role of 2-(2,4-dichlorophenoxy)ethanol in influencing plant growth and development, possibly through pathways related to auxin activity.

Q2: How does the structure of 2-(2,4-dichlorophenoxy)ethanol influence its interaction with plant cells?

A2: Research indicates that the structure of 2-(2,4-dichlorophenoxy)ethanol, particularly its oil/water partition coefficient, influences its interaction with plant cell components like lecithin, a major phospholipid in cell membranes. [] While 2-(2,4-dichlorophenoxy)ethanol has a relatively high oil/water partition coefficient, suggesting a preference for lipid environments, its binding to lecithin appears to be less specific compared to compounds like 2,4-D. [] This difference in binding affinity could be attributed to the structural variations between these compounds, particularly in their hydrophilic portions, and might influence their interactions with cell membranes and subsequent effects on plant physiological processes.

Q3: What is the role of microorganisms in the environmental fate of 2-(2,4-dichlorophenoxy)ethyl sulfate, a compound related to 2-(2,4-dichlorophenoxy)ethanol?

A3: Research has identified that soil microorganisms play a crucial role in activating the pre-emergent herbicide 2-(2,4-dichlorophenoxy)ethyl sulfate, a compound structurally related to 2-(2,4-dichlorophenoxy)ethanol. [] Specifically, certain bacteria like Pseudomonas putida possess a novel alkylsulfatase enzyme capable of removing the sulfate group from 2-(2,4-dichlorophenoxy)ethyl sulfate, leading to the formation of 2-(2,4-dichlorophenoxy)ethanol. [] This microbial transformation is significant as it initiates the activation of the herbicide in the soil, highlighting the intricate interplay between chemical compounds and microbial activity in the environment.